Cas no 1556062-52-2 ((4-methylpiperidin-2-yl)methanamine)

• Product Name: (4-methylpiperidin-2-yl)methanamine
• CAS No: 1556062-52-2
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• MDL: MFCD24296842
• CID: 5245395
• PubChem ID: 69021952
• Update Time: 2025-11-01

(4-methylpiperidin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinemethanamine, 4-methyl-
• (4-methylpiperidin-2-yl)methanamine

• MDL： MFCD24296842
• Inchi： 1S/C7H16N2/c1-6-2-3-9-7(4-6)5-8/h6-7,9H,2-5,8H2,1H3
• InChI Key： RLOLMRDUFXPXRJ-UHFFFAOYSA-N
• SMILES： N1CCC(C)CC1CN

Additional information on (4-methylpiperidin-2-yl)methanamine

Introduction to (4-Methylpiperidin-2-yl)methanamine (CAS No. 1556062-52-2)

The compound (4-methylpiperidin-2-yl)methanamine (CAS No. 1556062-52-2) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which combines a piperidine ring with a methyl group and an amine functional group. The piperidine ring is a six-membered saturated hydrocarbon with one nitrogen atom, while the methyl group adds to the compound's stability and reactivity.

Recent studies have highlighted the potential of (4-methylpiperidin-2-yl)methanamine in drug discovery, particularly in the development of novel therapeutic agents targeting neurodegenerative diseases and cancer. The compound's ability to act as a neuroprotective agent has been explored in preclinical models, showing promising results in reducing oxidative stress and inflammation in neuronal cells.

In the context of agrochemicals, (4-methylpiperidin-2-yl)methanamine has been investigated as a potential ingredient in pesticides and herbicides due to its ability to inhibit key enzymes involved in plant pathogenesis. Researchers have reported that the compound exhibits selective toxicity towards certain plant pathogens while maintaining low toxicity to non-target organisms, making it a promising candidate for sustainable agriculture.

The synthesis of (4-methylpiperidin-2-yl)methanamine involves a multi-step process that typically includes the alkylation of piperidine derivatives followed by amine functionalization. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

From a materials science perspective, (4-methylpiperidin-2-yl)methanamine has been utilized as a building block for constructing advanced materials such as polymers and coordination complexes. Its ability to form stable bonds with metal ions has led to its application in creating metal-organic frameworks (MOFs) with potential uses in gas storage and catalysis.

Furthermore, the compound's role as a chiral auxiliary in asymmetric synthesis has been explored, offering new opportunities for the production of enantiomerically pure compounds. This is particularly valuable in the pharmaceutical industry, where chirality plays a critical role in drug efficacy and safety.

In conclusion, (4-methylpiperidin-2-yl)methanamine (CAS No. 1556062-52-2) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, combined with recent research advancements, underscore its potential as a key player in future innovations across industries.